Cas no 1267429-81-1 (5-bromo-N-methyl-1,3-benzoxazol-2-amine)

• Product Name: 5-bromo-N-methyl-1,3-benzoxazol-2-amine
• CAS No: 1267429-81-1
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• MDL: MFCD19376458
• CID: 4584499
• PubChem ID: 59410587
• Update Time: 2025-05-20

5-bromo-N-methyl-1,3-benzoxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-broMo-N-Methylbenzo[d]oxazol-2-aMine
• 2-Benzoxazolamine, 5-bromo-N-methyl-
• 5-bromo-N-methyl-1,3-benzoxazol-2-amine

• MDL： MFCD19376458
• Inchi： 1S/C8H7BrN2O/c1-10-8-11-6-4-5(9)2-3-7(6)12-8/h2-4H,1H3,(H,10,11)
• InChI Key： MIJRMRFXDUUUFM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(Br)C=C2N=C1NC

Additional information on 5-bromo-N-methyl-1,3-benzoxazol-2-amine

5-Bromo-N-Methyl-1,3-Benzoxazol-2-Amine: A Comprehensive Overview

The compound 5-bromo-N-methyl-1,3-benzoxazol-2-amine, with the CAS number 1267429-81-1, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a broad range of applications. The benzoxazole core of this molecule provides a unique platform for functionalization, making it a valuable building block in drug discovery and advanced material synthesis.

The structure of 5-bromo-N-methyl-1,3-benzoxazol-2-amine consists of a benzene ring fused to an oxazole moiety. The oxazole ring contains an oxygen atom and a nitrogen atom at positions 1 and 3, respectively. The substituents on this molecule include a bromine atom at position 5 and a methylamino group (-NMe) at position 2. These substituents significantly influence the chemical properties, reactivity, and potential applications of the compound.

Recent studies have highlighted the importance of brominated benzoxazoles in medicinal chemistry. The bromine substituent at position 5 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule. This makes it a promising candidate for designing bioactive compounds with specific pharmacological activities. For instance, researchers have explored the use of brominated benzoxazoles as potential inhibitors of kinase enzymes, which are critical targets in cancer therapy.

The methylamino group at position 2 adds another layer of functionality to this molecule. This group can participate in hydrogen bonding interactions, which are essential for molecular recognition and binding in biological systems. Additionally, the presence of this group enhances the solubility and bioavailability of the compound, making it more suitable for pharmaceutical applications.

In terms of synthesis, 5-bromo-N-methyl-1,3-benzoxazol-2-amine can be prepared through various routes. One common approach involves the condensation reaction between o-amino phenols and ketones or aldehydes in the presence of an acid catalyst. The introduction of substituents like bromine and methylamino groups can be achieved through directed electrophilic substitution or nucleophilic aromatic substitution reactions. These methods allow chemists to fine-tune the structure of the molecule according to specific requirements.

The versatility of this compound extends beyond medicinal chemistry. Recent advancements in materials science have demonstrated its potential as a precursor for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The aromaticity and conjugated system of the benzoxazole core contribute to its optical properties, making it suitable for applications in optoelectronics.

In conclusion, 5-bromo-N-methyl-1,3-benzoxazol-2-amine is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in their quest to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.